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Compound of Interest

Compound Name: Nibr2(dme)

Cat. No.: B1588739

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data, handling precautions, and
experimental considerations for Nickel(ll) bromide ethylene glycol dimethyl ether complex,
commonly abbreviated as NiBr2(dme). This organometallic compound is a valuable precursor
and catalyst in a variety of chemical syntheses. Due to its hazardous and air-sensitive nature,
strict adherence to safety protocols is essential.

Chemical and Physical Properties

NiBr2(dme) is a salmon-colored solid at room temperature. Its key identifiers and physical
properties are summarized below.
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Property Value

Chemical Formula C4H10Br2Nio2
Molecular Weight 308.62 g/mol

CAS Number 28923-39-9
Appearance Salmon-colored solid

Soluble in methanol and acetonitrile; moderately
Solubility soluble in THF, dichloromethane, diethyl ether,

n-hexane, and toluene.[1]

(1,2-Dimethoxyethane)nickel Dibromide;
Synonyms ) )
Dibromo(glyme)nickel

Safety and Hazard Information

NiBr2(dme) is classified as a hazardous substance. The following tables summarize its hazard
classifications and the corresponding precautionary measures as outlined in Safety Data
Sheets (SDS).

GHS Hazard Classification
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Hazard Class Category
Flammable solids 1
Acute toxicity, Inhalation 4
Respiratory sensitization 1
Skin sensitization 1
Germ cell mutagenicity 2
Carcinogenicity 2
Reproductive toxicity 2

Specific target organ toxicity, repeated exposure 1

Hazardous to the aquatic environment, acute 1

Hazardous to the aquatic environment, chronic 1

Hazard and Precautionary Statements
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Type Code Statement
Hazard H228 Flammable solid.
May cause an allergic skin
H317 _
reaction.
H332 Harmful if inhaled.
May cause allergy or asthma
H334 symptoms or breathing
difficulties if inhaled.
Suspected of causing genetic
H341 P 99
defects.
H351 Suspected of causing cancer.
Suspected of damagin
H361f p ang
fertility.
Causes damage to organs
H372 through prolonged or repeated
exposure.
Very toxic to aquatic life with
H410 )
long lasting effects.
] Obtain special instructions
Precautionary P201
before use.
Keep away from heat, hot
surfaces, sparks, open flames
P210 o
and other ignition sources. No
smoking.
Do not breathe
P260 dust/fume/gas/mist/vapours/sp
ray.
Avoid release to the
P273

environment.
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Wear protective
P280 gloves/protective clothing/eye

protection/face protection.

IF ON SKIN: Wash with plenty

of soap and water.

P302 + P352

IF INHALED: Remove person
P304 + P340 to fresh air and keep
comfortable for breathing.

IF exposed or concerned: Get

P308 + P313 ) ) )

medical advice/attention.
P405 Store locked up.

Dispose of contents/container
P501 to an approved waste disposal

plant.

Experimental Protocols and Handling Procedures

Due to its air-sensitive nature, all manipulations of NiBr2(dme) must be carried out under an
inert atmosphere, such as dry and oxygen-free argon or nitrogen.[1] This is typically achieved
using a glovebox or Schlenk line techniques.

General Inert Atmosphere Techniques

e Glovebox: A glovebox provides a sealed environment with a continuously purified inert
atmosphere, making it the preferred method for handling highly air-sensitive reagents like
NiBr2(dme). Ensure that the glovebox's oxygen and water levels are maintained below 1

ppm.

e Schlenk Line: For laboratories not equipped with a glovebox, a Schlenk line can be used.
This apparatus allows for the manipulation of reagents in glassware under vacuum or a
positive pressure of inert gas. It is crucial to be proficient in Schlenk techniques to avoid
contamination.

Weighing and Transferring the Solid
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¢ In a Glovebox:

o Bring the sealed container of NiBr2(dme) into the glovebox antechamber and allow it to
equilibrate with the internal atmosphere.

o Once inside the main chamber, carefully open the container.

o Use a clean, dry spatula to weigh the desired amount of the solid into a pre-tared vial or
flask.

o Securely cap the receiving vessel and the stock container before removing them from the
glovebox.

e Using a Schlenk Line:

o Weighing air-sensitive solids on a Schlenk line is challenging and generally not
recommended. If necessary, weigh the solid in a sealed container under a positive
pressure of inert gas.

o Alternatively, add the solid to a Schlenk flask, seal it, and then evacuate and backfill with
inert gas three times to establish an inert atmosphere.

Preparation of Solutions

e Solvent Selection and Preparation:

o Use anhydrous, deoxygenated solvents. Solvents should be dried using an appropriate
drying agent and thoroughly degassed before use.

o Common solvents for dissolving NiBr2(dme) in synthetic procedures include acetonitrile
and tetrahydrofuran (THF).[2][3]

o Dissolution Procedure:

o In an inert atmosphere (glovebox or under positive inert gas pressure on a Schlenk line),
add the pre-weighed NiBr2(dme) to a dry flask.
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o Using a cannula or a gas-tight syringe, transfer the desired volume of anhydrous,
deoxygenated solvent into the flask containing the solid.

o Stir the mixture at room temperature until the solid is fully dissolved. The resulting solution
should be handled under inert conditions at all times.

Reaction Setup

All reactions involving NiBr2(dme) should be assembled in a glovebox or on a Schlenk line
using oven-dried glassware.

The addition of other reagents should be done via cannula or gas-tight syringe to maintain
the inert atmosphere.

For reactions requiring elevated temperatures, use an oil bath with a temperature controller
and ensure the reaction flask is properly clamped and equipped with a condenser under inert
gas.

Waste Disposal

All waste containing NiBr2(dme), including empty containers, contaminated labware, and
reaction residues, must be treated as hazardous waste.

Quench reactive residues carefully under an inert atmosphere before disposal. A common
procedure involves slowly adding a proton source (e.g., isopropanol) at low temperature,
followed by water.

Collect all waste in clearly labeled, sealed containers and dispose of it through your
institution's environmental health and safety office.

Visualized Workflows
Handling Workflow in a Glovebox
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Glovebox Main Chamber

Figure 1: Glovebox Handling Workflow for NiBr2(dme)

Click to download full resolution via product page

Caption: Glovebox Handling Workflow for NiBr2(dme)

Schlenk Line Solution Preparation
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Quickly add NiBr2(dme)
and seal with septum
Evacuate and backfill with
inert gas (3 cycles)
Add degassed, anhydrous
solvent via cannula
Stir under positive
inert gas pressure

Figure 2: Schlenk Line Solution Preparation

Click to download full resolution via product page

Caption: Schlenk Line Solution Preparation for NiBr2(dme)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Guide to the Safe Handling and Use of
NiBr2(dme)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588739#nibr2-dme-safety-data-sheet-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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